Cas no 1146395-69-8 (3-Cyclopropyl-1H-indazole)

• Product Name: 3-Cyclopropyl-1H-indazole
• CAS No: 1146395-69-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 1090025
• PubChem ID: 68496566
• Update Time: 2025-05-20

3-Cyclopropyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-1H-indazole
• 1H-Indazole, 3-cyclopropyl-
• 3-cyclopropyl-2H-indazole
• AK142257
• INDAZOLE, 3-CYCLOPROPYL-
• MB12042
• RP02020
• SureCN3057752
• Y7112
• J-512369
• SCHEMBL3057752
• KS-9896
• DTXSID10738463
• W-204834
• 1146395-69-8
• JAVBTLDJPYBQEW-UHFFFAOYSA-N
• AKOS022175012

• MDL： MFCD12828101
• Inchi： 1S/C10H10N2/c1-2-4-9-8(3-1)10(12-11-9)7-5-6-7/h1-4,7H,5-6H2,(H,11,12)
• InChI Key： JAVBTLDJPYBQEW-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=N1)C1CC1

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-Cyclopropyl-1H-indazole

3-Cyclopropyl-1H-Indazole: A Comprehensive Overview

3-Cyclopropyl-1H-indazole, also known by its CAS number 1146395-69-8, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its indazole core, which consists of a benzene ring fused to a diazole ring, with a cyclopropyl group attached at the 3-position. The unique combination of aromaticity and strained cyclopropane rings makes this compound a fascinating subject for both fundamental research and practical applications.

The synthesis of 3-cyclopropyl-1H-indazole typically involves multi-step processes that leverage the reactivity of indazoles and cyclopropane derivatives. Recent advancements in catalytic methods have enabled more efficient routes to this compound, often utilizing transition metal catalysts such as palladium or copper. These methods not only enhance yield but also improve the selectivity of the reaction, making them more suitable for large-scale production.

One of the most promising applications of 3-cyclopropyl-1H-indazole lies in its potential as a building block for advanced materials. Researchers have explored its use in constructing two-dimensional materials, where the indazole core provides structural stability while the cyclopropyl group introduces strain-induced reactivity. This combination makes it an ideal candidate for designing materials with tailored electronic properties, such as semiconductors or sensors.

In the realm of pharmacology, 3-cyclopropyl-1H-indazole has shown potential as a lead compound for drug discovery. Its ability to interact with various biological targets, including protein kinases and ion channels, has been highlighted in recent studies. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The electronic properties of 3-cyclopropyl-1H-indazole have also made it a valuable component in organic electronics. Its conjugated system allows for efficient charge transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has focused on optimizing its integration into these systems to enhance device performance and stability.

In terms of environmental impact, 3-cyclopropyl-1H-indazole has been studied for its biodegradability and toxicity profiles. Preliminary findings suggest that it exhibits low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial and medical applications. However, further studies are required to fully understand its long-term environmental effects.

The versatility of 3-cyclopropyl-1H-indazole extends to its role as a versatile ligand in coordination chemistry. Its ability to coordinate with metal ions has led to the development of novel metal complexes with unique magnetic and catalytic properties. These complexes have shown promise in catalytic cycles involving olefin polymerization and cross-coupling reactions.

In conclusion, 3-cyclopropyl-1H-indazole, CAS number 1146395-69-8, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across materials science, pharmacology, electronics, and coordination chemistry underscore its importance as a versatile building block for future innovations. As research continues to uncover new facets of this compound's properties and potential uses, it is poised to play an increasingly significant role in advancing both academic and industrial frontiers.